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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactivity of oxydiethylene
bis(chloroformate) with water. A thorough understanding of its hydrolytic stability is critical for

its application in organic synthesis, polymer chemistry, and as a derivatization agent in various

analytical protocols. This document outlines the reaction mechanism, summarizes key

physicochemical data, presents a representative experimental protocol for studying its

hydrolysis, and details essential safety and handling considerations.

Introduction to Oxydiethylene Bis(chloroformate)
Oxydiethylene bis(chloroformate), also known as diethylene glycol bis(chloroformate), is a

bifunctional organic compound with the chemical formula C₆H₈Cl₂O₅.[1][2][3][4][5] Its structure

features two reactive chloroformate groups, making it a valuable intermediate in the synthesis

of polycarbonates, polyurethanes, and other polymers.[6] It also serves as a crosslinking agent

in the formulation of adhesives and sealants.[6] Given its reactivity, particularly with

nucleophiles like water, a detailed understanding of its stability in aqueous environments is

paramount for its effective use and safe handling.

Reactivity with Water: Hydrolysis
Chloroformates are known to be reactive compounds that readily undergo hydrolysis in the

presence of water or moist air.[4][7] The reaction involves the nucleophilic attack of water on
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the carbonyl carbon of the chloroformate group, leading to the formation of the corresponding

alcohol, carbon dioxide, and hydrogen chloride.[2][7]

For oxydiethylene bis(chloroformate), the hydrolysis reaction proceeds as follows, yielding

diethylene glycol, carbon dioxide, and hydrochloric acid:

Reaction Scheme:

C₆H₈Cl₂O₅ + 2H₂O → C₄H₁₀O₃ + 2CO₂ + 2HCl

This reaction is generally rapid, a characteristic of lower alkyl chloroformates.[7] The liberation

of corrosive hydrogen chloride gas is a significant safety consideration.[8][9] While specific

kinetic data such as the hydrolysis half-life for oxydiethylene bis(chloroformate) is not readily

available in the literature, it is expected to hydrolyze quickly in aqueous conditions.[10] The rate

of hydrolysis for chloroformates is influenced by factors such as temperature, pH, and the

presence of catalysts.

Physicochemical Data
A summary of the key physical and chemical properties of oxydiethylene bis(chloroformate)
is presented in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₆H₈Cl₂O₅ [1][2][3][4][5]

Molecular Weight 231.03 g/mol [3][4][5]

CAS Number 106-75-2 [2][3][5][6][11][12][13]

Appearance
Clear liquid with a pungent

odor
[2]

Boiling Point 127 °C at 5 torr (mm Hg) [2][4]

Melting Point 6 - 7 °C [2]

Density 1.35 g/cm³ at 20 °C [2]

Flash Point 146 °C (295 °F) (Open Cup) [4]

Solubility

Insoluble in water; Soluble in

common organic solvents

(acetone, toluene, methylene

chloride, etc.)

[2][3]

Representative Experimental Protocol for
Hydrolysis Study
While a specific protocol for oxydiethylene bis(chloroformate) is not detailed in the provided

literature, a general methodology for studying the hydrolysis kinetics of a chloroformate can be

outlined as follows. This protocol is based on standard techniques for monitoring chemical

reactions.

Objective: To determine the rate of hydrolysis of oxydiethylene bis(chloroformate) in an

aqueous solution.

Materials:

Oxydiethylene bis(chloroformate)

Deionized water
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pH buffer solutions

Titration equipment (buret, pH meter) or a spectrophotometer

Constant temperature bath

Appropriate organic solvent (e.g., acetone) for initial dissolution

Procedure:

Preparation of Stock Solution: Prepare a stock solution of oxydiethylene
bis(chloroformate) in a water-miscible organic solvent to facilitate its introduction into the

aqueous reaction medium.

Reaction Setup:

In a temperature-controlled reaction vessel, place a known volume of deionized water or a

buffer solution of a specific pH.

Allow the aqueous medium to equilibrate to the desired temperature in the constant

temperature bath.

Initiation of Reaction:

Add a small, known amount of the oxydiethylene bis(chloroformate) stock solution to

the aqueous medium with vigorous stirring to initiate the hydrolysis reaction.

Monitoring the Reaction: The progress of the hydrolysis can be monitored by several

methods:

Titration: At regular time intervals, withdraw aliquots from the reaction mixture and quench

the reaction (e.g., by adding a large volume of a cold, inert solvent). The amount of

hydrochloric acid produced can be determined by titration with a standardized base.

Spectrophotometry: If the chloroformate or its hydrolysis product has a distinct UV-Vis

absorbance, the change in absorbance over time can be monitored to determine the

reaction rate.
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Conductivity: The increase in conductivity due to the formation of ionic products (H⁺ and

Cl⁻) can be measured over time.

Data Analysis:

From the collected data (e.g., concentration of HCl vs. time), determine the rate constant

of the hydrolysis reaction.

The experiment can be repeated at different temperatures to determine the activation

energy of the reaction.

Visualizations
The following diagrams illustrate the hydrolysis reaction and a general experimental workflow.
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Caption: Hydrolysis of Oxydiethylene Bis(chloroformate).
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Caption: Generalized Workflow for Hydrolysis Study.

Safety and Handling
Oxydiethylene bis(chloroformate) is a hazardous chemical that requires careful handling.

Hazards: The compound is harmful if swallowed, may cause an allergic skin reaction, and

causes serious eye damage.[11] It is also toxic to aquatic life with long-lasting effects.[11]

Upon contact with water, it releases toxic and corrosive hydrogen chloride gas.[8]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection when handling this substance.[1][11] In case of insufficient
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ventilation, wear respiratory protection.

Handling: Use only in well-ventilated areas.[11] Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[11]

Storage: Store in a dry, cool, and well-ventilated place.[2] Keep containers tightly closed and

away from water or moist air.[8]

Spills: In case of a spill, avoid contact with the substance. Collect the spillage and dispose of

it as hazardous waste.[11] Prevent entry into drains or water courses.[11]

Conclusion
Oxydiethylene bis(chloroformate) is a reactive compound that undergoes rapid hydrolysis in

the presence of water to produce diethylene glycol, carbon dioxide, and hydrochloric acid. This

reactivity is a key consideration for its use in various industrial and research applications. While

specific kinetic data for its hydrolysis is limited, its behavior is consistent with that of other alkyl

chloroformates. Adherence to strict safety protocols is essential when handling this compound

due to its hazardous nature and the corrosive byproducts of its reaction with water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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